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Compound of Interest

Compound Name:
2'-Hydroxy-5'-methyl-3'-

nitroacetophenone

Cat. No.: B1585340 Get Quote

As a Senior Application Scientist, my objective extends beyond providing superior chemical

reagents; it includes empowering our partners in research and development with the critical

knowledge to handle and manage these materials safely and responsibly. This guide provides

a comprehensive, technically grounded protocol for the proper disposal of 2'-Hydroxy-5'-
methyl-3'-nitroacetophenone (CAS No. 66108-30-3), ensuring the safety of laboratory

personnel and the preservation of our environment.

Immediate Safety Profile & Hazard Assessment
Before handling or preparing for disposal, it is imperative to understand the inherent hazards of

2'-Hydroxy-5'-methyl-3'-nitroacetophenone. This compound is a combustible solid and

presents multiple health warnings.

GHS Hazard Identification:

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[1][2]

Key Safety Data Summary
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Property Value Source(s)

CAS Number 66108-30-3 [2]

Molecular Formula C₉H₉NO₄ [2]

Physical State Solid Powder [3]

GHS Signal Word Warning

Hazard Classifications
Skin Irritant 2, Eye Irritant 2,

STOT SE 3
[2]

Storage Class 11 - Combustible Solids [4]

Water Hazard Class (WGK)
WGK 3 (Highly hazardous to

water)

Required PPE
N95 Dust Mask, Chemical

Safety Goggles, Nitrile Gloves
[5]

Causality Insight: The classification of this compound as WGK 3 is a critical determinant for its

disposal pathway. This rating signifies a high potential for water contamination, making sink

disposal strictly prohibited and mandating containment and destruction via approved hazardous

waste channels.[6][7]

Core Disposal Directive: Professional Hazardous
Waste Management
Under no circumstances should 2'-Hydroxy-5'-methyl-3'-nitroacetophenone or its containers

be disposed of in standard laboratory trash or flushed down the drain.[6][7] The compound's

chemical properties and regulatory classifications mandate that all waste streams containing

this substance be managed as hazardous chemical waste.

The only acceptable disposal method is through a licensed environmental management

company or your institution's designated Environmental Health & Safety (EH&S) department.[3]

[5][8][9] These entities are equipped to handle, transport, and dispose of chemical waste in

compliance with federal and local regulations, such as those established by the Environmental

Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[10]
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Step-by-Step Disposal Protocol
This protocol outlines the systematic procedure for accumulating and preparing 2'-Hydroxy-5'-
methyl-3'-nitroacetophenone waste for collection.

Step 1: Waste Segregation
Proper segregation is the foundation of safe chemical waste management. It prevents

unintended chemical reactions and ensures compliant disposal.

Solid Waste: Keep 2'-Hydroxy-5'-methyl-3'-nitroacetophenone in its solid form separate

from other chemical wastes. It should be categorized as a non-halogenated, solid organic

waste.

Contaminated Labware: Disposable items such as gloves, weighing papers, and pipette tips

that are contaminated with the compound must also be treated as hazardous waste.[11]

Solutions: If the compound is in a solution, the entire solution is classified as hazardous

waste. The waste stream (e.g., halogenated or non-halogenated solvent, aqueous) is

determined by the solvent used. Never mix incompatible waste streams.[12]

Step 2: Packaging and Containment
Secure and appropriate containment is critical to prevent leaks and exposure.

Unused or Expired Solid Chemical: The preferred container is the original manufacturer's

bottle.[7][11] Ensure the cap is securely tightened.

Contaminated Solid Waste (Labware):

Line a designated, rigid waste container (such as a 5-gallon pail) with a clear plastic bag.

[7]

Place contaminated items into the bag.

Once full, securely seal the bag and place it inside a second clear plastic bag (double-

bagging) before sealing the outer container.[11]
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Liquid Waste (Solutions): Use a chemically compatible, shatter-resistant container with a

leak-proof, screw-on cap.[11][12] Ensure at least one inch of headroom to allow for vapor

expansion.[12]

Step 3: Labeling
Accurate labeling is a legal requirement and essential for safety. Every waste container must

be labeled immediately upon the first addition of waste.

Your hazardous waste label must include:

The full, unabbreviated chemical name: "2'-Hydroxy-5'-methyl-3'-nitroacetophenone".

The associated CAS Number: "66108-30-3".

The words "Hazardous Waste".

A clear indication of the hazards (e.g., "Irritant," "Combustible Solid").

The accumulation start date (the date the first piece of waste was added).

Step 4: Storage in a Satellite Accumulation Area (SAA)
Designate a specific laboratory area as a Satellite Accumulation Area (SAA) for the temporary

storage of hazardous waste.[12]

The SAA must be at or near the point of generation.

Store containers in a secondary containment tray or bin to capture any potential leaks.[11]

The secondary container must be chemically compatible and capable of holding 110% of the

volume of the largest primary container.[11]

Keep waste containers closed at all times except when adding waste.[11][12]

Inspect the SAA weekly for any signs of leakage or container degradation.[12]

Step 5: Scheduling Waste Collection
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Do not allow waste to accumulate indefinitely. Follow your institution's guidelines for collection

frequency.

Contact your EH&S department to schedule a hazardous waste pickup.

Hazardous waste must typically be collected within 90 days of the accumulation start date.

[11]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 2'-
Hydroxy-5'-methyl-3'-nitroacetophenone waste streams.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://www.benchchem.com/product/b1585340?utm_src=pdf-body
https://www.benchchem.com/product/b1585340?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585340?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Generation

Characterization & Segregation

Packaging & Labeling

Storage & Final Disposal

Waste Containing
2'-Hydroxy-5'-methyl-3'-nitroacetophenone Generated

Determine Waste Form

Package in Original Container
or Lined Pail

  Unused/Expired Solid

Double-Bag Contaminated Labware
Place in Labeled Rigid Container

  Contaminated Labware

Use Labeled, Compatible
Liquid Waste Container

  Solution

Affix Hazardous Waste Label
(Chemical Name, CAS, Hazards, Date)

Store in Secondary Containment
within a Satellite Accumulation Area (SAA)

Schedule Pickup with
Environmental Health & Safety (EH&S)

Click to download full resolution via product page

Caption: Disposal workflow for 2'-Hydroxy-5'-methyl-3'-nitroacetophenone.

Spill and Emergency Procedures
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In the event of a spill, prioritize personnel safety and containment.

Alert Personnel: Immediately notify all personnel in the vicinity.

Evacuate (If Necessary): For large spills or if dust is airborne, evacuate the area.

Don PPE: At a minimum, wear a dust mask, safety goggles, and double nitrile gloves.

Containment: Gently cover the spill with an absorbent material intended for solid chemical

spills to prevent the generation of dust.

Cleanup: Carefully sweep the material into a designated hazardous waste container. Avoid

aggressive actions that could create airborne dust.

Decontamination: Clean the spill area thoroughly with a suitable solvent, and dispose of all

cleanup materials as hazardous waste.

Reporting: Report the incident to your laboratory supervisor and EH&S department.

This guide is intended to provide a robust framework for the safe and compliant disposal of 2'-
Hydroxy-5'-methyl-3'-nitroacetophenone. Always consult your institution's specific chemical

hygiene plan and EH&S guidelines, as local regulations may vary.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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